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Compound of Interest

Compound Name: 4-(2-Bromobenzyl)morpholine

Cat. No.: B1272717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of 4-(2-Bromobenzyl)morpholine. The information is

intended for researchers and professionals involved in chemical synthesis and drug discovery.

Chemical Properties and Identifiers
4-(2-Bromobenzyl)morpholine is a substituted morpholine derivative. While extensive

experimental data for this specific isomer is limited in publicly available literature, the following

information has been compiled from available sources.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 4-(2-Bromobenzyl)morpholine

CAS Number 91130-51-7[1][2][3][4][5][6][7][8][9][10][11]

Molecular Formula C₁₁H₁₄BrNO[1][4]

Molecular Weight 256.14 g/mol [1][4]

MDL Number MFCD00979294[3]
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Table 2: Physicochemical Properties

Property Value Source

Physical Form Colorless to light yellow liquid
[2], Apollo Scientific Ltd-

APO455830516 MSDS

Purity >95.0% (by NMR) [2]

Density 1.369 g/cm³ (Predicted)

Boiling Point Data not available

Melting Point Data not available

Solubility Data not available

Note: Predicted values are based on computational models and have not been experimentally

verified.

Synthesis of 4-(2-Bromobenzyl)morpholine
The synthesis of 4-(2-Bromobenzyl)morpholine can be achieved via a standard nucleophilic

substitution reaction. A plausible experimental protocol is detailed below, based on general

methods for the N-alkylation of secondary amines.

Experimental Protocol: Synthesis via Nucleophilic
Substitution
Reaction Scheme:

2-Bromobenzyl bromide + Morpholine → 4-(2-Bromobenzyl)morpholine

Materials:

2-Bromobenzyl bromide

Morpholine

Potassium carbonate (K₂CO₃)
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Acetonitrile (CH₃CN)

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ethyl acetate

Hexanes

Procedure:

Reaction Setup: To a solution of morpholine (1.2 equivalents) in acetonitrile, add potassium

carbonate (2.0 equivalents). Stir the suspension at room temperature.

Addition of Alkylating Agent: Slowly add a solution of 2-bromobenzyl bromide (1.0 equivalent)

in acetonitrile to the stirring suspension.

Reaction Monitoring: Heat the reaction mixture to reflux and monitor the progress of the

reaction by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off

the inorganic salts. Concentrate the filtrate under reduced pressure.

Extraction: Dissolve the residue in dichloromethane and wash with saturated aqueous

sodium bicarbonate solution, followed by brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel, using a

gradient of ethyl acetate in hexanes as the eluent, to yield pure 4-(2-
Bromobenzyl)morpholine.
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Synthesis and Purification Workflow
The following diagram illustrates the general workflow for the synthesis and purification of 4-(2-
Bromobenzyl)morpholine.
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Synthesis and Purification Workflow of 4-(2-Bromobenzyl)morpholine
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Caption: Synthesis and purification workflow.
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Spectral Data
Detailed, experimentally verified spectral data for 4-(2-Bromobenzyl)morpholine is not widely

available. Purity is often assessed by NMR spectroscopy.[2] For research purposes, it is

recommended to acquire and interpret NMR, IR, and mass spectra on the synthesized material

to confirm its identity and purity.

Safety and Handling
The following safety information is derived from available Safety Data Sheets (SDS).

Table 3: Hazard Information

Hazard Statement Description

H317 May cause an allergic skin reaction.[12]

H319 Causes serious eye irritation.[12]

Handling Precautions:

Wear protective gloves, protective clothing, eye protection, and face protection.[12]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Use only in a well-ventilated area or under a chemical fume hood.[12]

Wash skin thoroughly after handling.[12]

Store in a cool, dry, well-ventilated place in a tightly closed container.[12]

First Aid Measures:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[12]

If on skin: Wash with plenty of water. If skin irritation or rash occurs, get medical

advice/attention.[12]
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If inhaled: Remove person to fresh air and keep comfortable for breathing.

If swallowed: Rinse mouth. Do NOT induce vomiting.

This information is a summary. Always consult the full Safety Data Sheet before handling this

chemical.

Potential Biological Activity and Applications
While no specific biological activity studies for 4-(2-Bromobenzyl)morpholine have been

found in the reviewed literature, the morpholine moiety is a well-established pharmacophore in

medicinal chemistry. Morpholine derivatives are known to exhibit a wide range of biological

activities, including but not limited to:

Anticancer Activity: Certain benzomorpholine derivatives have been synthesized and

evaluated as inhibitors of EZH2 (Enhancer of zeste homolog 2), a histone methyltransferase

implicated in cancer.[2]

Neurological Activity: The morpholine scaffold is present in many CNS-active compounds,

contributing to favorable pharmacokinetic properties.

Antimicrobial and Anti-inflammatory Properties: Various substituted morpholines have

demonstrated potential as antimicrobial and anti-inflammatory agents.

The presence of the 2-bromobenzyl group in 4-(2-Bromobenzyl)morpholine provides a site

for further chemical modification, making it a potentially valuable intermediate in the synthesis

of more complex molecules for drug discovery and development. The bromine atom can be

utilized in cross-coupling reactions to introduce a variety of other functional groups, allowing for

the exploration of structure-activity relationships.

Potential Research Directions
Given the lack of specific data, the following logical relationships and potential research

avenues can be proposed.
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Potential Research Directions for 4-(2-Bromobenzyl)morpholine
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Caption: Potential research workflow.
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Conclusion
4-(2-Bromobenzyl)morpholine is a chemical compound with potential applications in

medicinal chemistry and drug discovery, primarily as a synthetic intermediate. While specific

experimental data on its physicochemical properties and biological activities are scarce, its

structural features suggest that it could serve as a valuable building block for the synthesis of

novel bioactive molecules. Further research is warranted to fully characterize this compound

and explore its potential in various therapeutic areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-(2-Bromobenzyl)morpholine Price from Supplier Brand Shanghai Aladdin Biochemical
Technology Co., LTD on Chemsrc.com [chemsrc.com]

2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

3. 4-(2-Bromobenzyl)morpholine | 91130-51-7 [chemicalbook.com]

4. scbt.com [scbt.com]

5. 4-(2-Bromobenzyl)morpholine, CasNo.91130-51-7 HENAN SUNLAKE ENTERPRISE
CORPORATION China (Mainland) [sunlake.lookchem.com]

6. 4-(2-Bromobenzyl)morpholine | 91130-51-7 [sigmaaldrich.com]

7. scbt.com [scbt.com]

8. 91130-51-7 Cas No. | 4-(2-Bromobenzyl)morpholine | Apollo [store.apolloscientific.co.uk]

9. CAS:91130-51-7, 4-(2-Bromobenzyl)morpholine-毕得医药 [bidepharm.com]

10. 4-(2-Bromobenzyl)morpholine|4-(2-溴苯甲基)吗啉(91130-51-7)的供应商，生产企业，
生产厂家 [m.chemicalbook.com]

11. Page loading... [guidechem.com]

12. matrixscientific.com [matrixscientific.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-(2-
Bromobenzyl)morpholine]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1272717?utm_src=pdf-body
https://www.benchchem.com/product/b1272717?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/Product/7528567.html
https://www.chemsrc.com/en/Product/7528567.html
https://store.apolloscientific.co.uk/storage/coas/OR3761_TypicalCofA.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9957235.htm
https://www.scbt.com/ko/p/4-2-bromobenzyl-morpholine-91130-51-7
https://sunlake.lookchem.com/products/Cas-91130-51-7-4--2-Bromobenzyl-morpholine-16249343.html
https://sunlake.lookchem.com/products/Cas-91130-51-7-4--2-Bromobenzyl-morpholine-16249343.html
https://www.sigmaaldrich.com/SG/en/product/apolloscientificltd/apo455830516?context=bbe
https://www.scbt.com/de/p/4-2-bromobenzyl-morpholine-91130-51-7
https://store.apolloscientific.co.uk/product/4-2-bromobenzylmorpholine
https://www.bidepharm.com/products/91130-51-7.html
https://m.chemicalbook.com/ProdSupplierGWCB9957235.htm
https://m.chemicalbook.com/ProdSupplierGWCB9957235.htm
https://www.guidechem.com/supply/91130-51-7.html
https://www.matrixscientific.com/sds/MxMSDS_150168.pdf
https://www.benchchem.com/product/b1272717#4-2-bromobenzyl-morpholine-chemical-properties
https://www.benchchem.com/product/b1272717#4-2-bromobenzyl-morpholine-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1272717#4-2-bromobenzyl-morpholine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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